![molecular formula C19H21BrClN3O B5745292 N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine](/img/structure/B5745292.png)
N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine, also known as BRD73954, is a small molecule that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research studies.
Mechanism of Action
The mechanism of action of N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to modulate the levels of certain neurotransmitters in the brain, which may be responsible for its anxiolytic and antidepressant effects. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines, which may be responsible for its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, modulate the levels of certain neurotransmitters in the brain, and inhibit the production of pro-inflammatory cytokines. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine in lab experiments is its potential therapeutic applications. It has been shown to have anti-tumor, anxiolytic, antidepressant, and anti-inflammatory effects. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine. One direction is to further study its mechanism of action to optimize its therapeutic potential. Another direction is to study its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, it may be useful to study its effects on other neurotransmitters and cytokines to better understand its anxiolytic, antidepressant, and anti-inflammatory effects.
Synthesis Methods
There are several methods for synthesizing N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine. One method involves the reaction of 5-bromo-2-methoxybenzaldehyde and 4-chlorobenzylamine in the presence of acetic acid and sodium acetate. The resulting product is then reacted with piperazine in the presence of ethanol to obtain N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine. Another method involves the reaction of 5-bromo-2-methoxybenzaldehyde and 4-chlorobenzylamine in the presence of hydrochloric acid and ethanol. The resulting product is then reacted with piperazine in the presence of ethanol to obtain N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine.
Scientific Research Applications
N-(5-bromo-2-methoxybenzylidene)-4-(4-chlorobenzyl)-1-piperazinamine has been studied for its potential therapeutic applications. It has been shown to have anti-tumor activity in vitro and in vivo. It has also been studied for its potential use in treating anxiety and depression. Additionally, it has been shown to have anti-inflammatory properties and may be useful in treating inflammatory diseases.
properties
IUPAC Name |
(E)-1-(5-bromo-2-methoxyphenyl)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrClN3O/c1-25-19-7-4-17(20)12-16(19)13-22-24-10-8-23(9-11-24)14-15-2-5-18(21)6-3-15/h2-7,12-13H,8-11,14H2,1H3/b22-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWNRXLPGTMNZKW-LPYMAVHISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C=NN2CCN(CC2)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)Br)/C=N/N2CCN(CC2)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.